Cas no 64963-53-7 (Seranin)

Seranin structure
Seranin structure
Product Name:Seranin
CAS No:64963-53-7
MF:C27H31ClO16
MW:646.978449106216
CID:519025
Update Time:2024-03-01

Seranin Chemical and Physical Properties

Names and Identifiers

    • 1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,7-bis(b-D-glucopyranosyloxy)-5-hydroxy-, chloride (9CI)
    • (2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5-hydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-7-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol,chloride
    • Seranin
    • Inchi: 1S/C27H30O16.ClH/c28-7-17-19(33)21(35)23(37)26(42-17)39-10-4-13(31)11-6-16(41-27-24(38)22(36)20(34)18(8-29)43-27)25(40-15(11)5-10)9-1-2-12(30)14(32)3-9;/h1-6,17-24,26-29,33-38H,7-8H2,(H2-,30,31,32);1H/t17-,18-,19-,20-,21+,22+,23-,24-,26-,27-;/m1./s1
    • InChI Key: WIUJUFBDNOIABW-DHJOXOLYSA-N
    • SMILES: [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C=CC(=C(C=2)O)O)=[O+]C2C=C(C=C(C=2C=1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 646.13
  • Monoisotopic Mass: 646.13
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 7
  • Complexity: 899
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.621
  • Topological Polar Surface Area: 260
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